![molecular formula C23H20ClN5O2 B1196762 2-[4-[(4-Chlorophenyl)methoxy]phenyl]-5-[3-(1-imidazolyl)propylamino]-4-oxazolecarbonitrile](/img/structure/B1196762.png)
2-[4-[(4-Chlorophenyl)methoxy]phenyl]-5-[3-(1-imidazolyl)propylamino]-4-oxazolecarbonitrile
Overview
Description
2-[4-[(4-chlorophenyl)methoxy]phenyl]-5-[3-(1-imidazolyl)propylamino]-4-oxazolecarbonitrile is a member of 1,3-oxazoles.
Scientific Research Applications
Molecular Structure and Spectroscopic Analysis
Research on compounds with similar molecular structures reveals insights into their molecular structure and spectroscopic data. For example, a study on a compound structurally similar to 2-[4-[(4-Chlorophenyl)methoxy]phenyl]-5-[3-(1-imidazolyl)propylamino]-4-oxazolecarbonitrile involved detailed molecular structure analysis using Density Functional Theory (DFT) and spectroscopic techniques like FTIR and NMR. This kind of research is crucial for understanding the fundamental properties of such compounds (Viji et al., 2020).
Synthesis and Characterization
Synthesis and characterization of derivatives of similar compounds have been extensively studied. These studies typically involve the synthesis of various derivatives and their subsequent structural characterization using methods like IR, NMR, and elemental analysis. Such research is essential for developing new compounds with potential applications in various fields, including pharmaceuticals (Yan et al., 2013).
Biological Activity and Inhibition Studies
Compounds structurally related to 2-[4-[(4-Chlorophenyl)methoxy]phenyl]-5-[3-(1-imidazolyl)propylamino]-4-oxazolecarbonitrile have been explored for their biological activities. Studies often focus on their inhibition properties against specific enzymes, which is crucial for the development of therapeutic agents. For instance, research has been conducted on the anti-lipase and anti-α-glucosidase activities of similar compounds, which can lead to potential applications in treating diseases like diabetes and obesity (Bekircan et al., 2015).
Computational Analysis and Docking Studies
Computational studies, including molecular docking and quantum chemical calculations, are commonly conducted on compounds similar to 2-[4-[(4-Chlorophenyl)methoxy]phenyl]-5-[3-(1-imidazolyl)propylamino]-4-oxazolecarbonitrile. These studies help predict how these compounds might interact with biological targets, which is crucial for drug design and discovery (Wazzan et al., 2016).
properties
Product Name |
2-[4-[(4-Chlorophenyl)methoxy]phenyl]-5-[3-(1-imidazolyl)propylamino]-4-oxazolecarbonitrile |
|---|---|
Molecular Formula |
C23H20ClN5O2 |
Molecular Weight |
433.9 g/mol |
IUPAC Name |
2-[4-[(4-chlorophenyl)methoxy]phenyl]-5-(3-imidazol-1-ylpropylamino)-1,3-oxazole-4-carbonitrile |
InChI |
InChI=1S/C23H20ClN5O2/c24-19-6-2-17(3-7-19)15-30-20-8-4-18(5-9-20)22-28-21(14-25)23(31-22)27-10-1-12-29-13-11-26-16-29/h2-9,11,13,16,27H,1,10,12,15H2 |
InChI Key |
YZHDZFLNWPDUAT-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1COC2=CC=C(C=C2)C3=NC(=C(O3)NCCCN4C=CN=C4)C#N)Cl |
Canonical SMILES |
C1=CC(=CC=C1COC2=CC=C(C=C2)C3=NC(=C(O3)NCCCN4C=CN=C4)C#N)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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